Cas no 100800-14-4 (1-{4-(methoxymethyl)phenylmethyl}piperazine)

• Product Name: 1-{4-(methoxymethyl)phenylmethyl}piperazine
• CAS No: 100800-14-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6195290
• PubChem ID: 65623941
• Update Time: 2025-06-20

1-{4-(methoxymethyl)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{4-(methoxymethyl)phenylmethyl}piperazine
• 100800-14-4
• 1-{[4-(methoxymethyl)phenyl]methyl}piperazine
• EN300-1848411
• AKOS014962570
• SCHEMBL19472850

• Inchi： 1S/C13H20N2O/c1-16-11-13-4-2-12(3-5-13)10-15-8-6-14-7-9-15/h2-5,14H,6-11H2,1H3
• InChI Key： FMQNTZPKIRKYDG-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)CN1CCNCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-{4-(methoxymethyl)phenylmethyl}piperazine

Introduction to 1-{4-(methoxymethyl)phenylmethyl}piperazine (CAS No. 100800-14-4)

1-{4-(methoxymethyl)phenylmethyl}piperazine, also known by its CAS number 100800-14-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a substituted phenylmethyl group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 1-{4-(methoxymethyl)phenylmethyl}piperazine is defined by the presence of a piperazine moiety, which is a six-membered ring containing two nitrogen atoms. This ring is attached to a benzyl group that is further substituted with a methoxymethyl group. The methoxymethyl substitution on the benzyl group adds steric and electronic properties that can influence the compound's pharmacological profile. These structural characteristics make 1-{4-(methoxymethyl)phenylmethyl}piperazine an attractive candidate for drug design and optimization.

In recent years, significant advancements have been made in understanding the biological activities of 1-{4-(methoxymethyl)phenylmethyl}piperazine. Studies have shown that this compound exhibits potent activity at various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. These receptors play crucial roles in modulating neurotransmission and are implicated in several neurological and psychiatric conditions, such as depression, anxiety, and schizophrenia.

One of the key areas of research involving 1-{4-(methoxymethyl)phenylmethyl}piperazine is its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin levels in the brain, leading to improved mood and reduced symptoms of depression. Additionally, it has been found to have a favorable safety profile, with minimal side effects compared to traditional antidepressants. This makes it a promising candidate for further clinical development.

Beyond its antidepressant properties, 1-{4-(methoxymethyl)phenylmethyl}piperazine has also shown potential in treating anxiety disorders. Research has indicated that it can modulate the activity of GABA receptors, which are involved in regulating anxiety levels. By enhancing GABAergic neurotransmission, this compound may help alleviate symptoms of anxiety without causing significant sedation or cognitive impairment.

In the realm of schizophrenia research, 1-{4-(methoxymethyl)phenylmethyl}piperazine has been investigated for its ability to modulate dopamine receptor activity. Schizophrenia is characterized by dysregulation of dopamine signaling, and compounds that can normalize this signaling pathway are of great interest. Preclinical studies have shown that 1-{4-(methoxymethyl)phenylmethyl}piperazine can effectively modulate dopamine receptor activity, suggesting its potential as an antipsychotic agent.

The pharmacokinetic properties of 1-{4-(methoxymethyl)phenylmethyl}piperazine have also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, its metabolic stability and low potential for drug-drug interactions make it an attractive candidate for long-term use in clinical settings.

In terms of safety and toxicity, preclinical studies have demonstrated that 1-{4-(methoxymethyl)phenylmethyl}piperazine has a wide therapeutic window and low toxicity profiles. Animal studies have shown no significant adverse effects at therapeutic doses, further supporting its potential for clinical use.

The future outlook for 1-{4-(methoxymethyl)phenylmethyl}piperazine is promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various neurological and psychiatric disorders. If these trials yield positive results, this compound could become a valuable addition to the arsenal of therapeutic options available to clinicians.

In conclusion, 1-{4-(methoxymethyl)phenylmethyl}piperazine (CAS No. 100800-14-4) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting neurological and psychiatric disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in improving patient outcomes and quality of life.